Cas no 17838-80-1 (Des(dihydroxypropyl)-7,8-dihydrobiopterin)
17838-80-1 structure
Product Name:Des(dihydroxypropyl)-7,8-dihydrobiopterin
CAS No:17838-80-1
MF:C6H7N5O
MW:165.152679681778
CID:143017
PubChem ID:135440520
Update Time:2025-04-19
Des(dihydroxypropyl)-7,8-dihydrobiopterin Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pteridinone,2-amino-7,8-dihydro-
- 7,8-dihydropterin
- 2-Amino-4-oxo-3,4,7,8-tetrahydropteridine
- 2-amino-7,8-dihydropteridin-4(1H)-one
- 4(1H)-Pteridinone, 2-amino-7,8-dihydro-
- CHEBI:137235
- Des(dihydroxypropyl)-7,8-dihydrobiopterin (DISCONTINUED)
- H2-pterin
- 2-amino-7,8-dihydro-1H-pteridin-4-one
- 17838-80-1
- 2-amino-7,8-dihydro-4-hydroxypteridine
- bacterial dihydropterin 1112
- CHEMBL3278662
- SCHEMBL10541653
- dihydropterin
- 2-amino-7,8-dihydro-3H-pteridin-4-one
- CHEBI:193164
- DTXSID70170466
- SCHEMBL676634
- Des(dihydroxypropyl)-7,8-dihydrobiopterin
-
- Inchi: 1S/C6H7N5O/c7-6-10-4-3(5(12)11-6)8-1-2-9-4/h1H,2H2,(H4,7,9,10,11,12)
- InChI Key: PXZWKVIXSKSCFR-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)NCC=N2
Computed Properties
- Exact Mass: 165.06521
- Monoisotopic Mass: 165.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.9A^2
- XLogP3: -1.7
Experimental Properties
- Density: 1.94
- Boiling Point: 359.7°Cat760mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.917
- PSA: 91.87
Des(dihydroxypropyl)-7,8-dihydrobiopterin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D389490-10mg |
Des(dihydroxypropyl)-7,8-dihydrobiopterin |
17838-80-1 | 10mg |
$213.00 | 2023-05-18 | ||
| TRC | D389490-50mg |
Des(dihydroxypropyl)-7,8-dihydrobiopterin |
17838-80-1 | 50mg |
$959.00 | 2023-05-18 | ||
| TRC | D389490-100mg |
Des(dihydroxypropyl)-7,8-dihydrobiopterin |
17838-80-1 | 100mg |
$1688.00 | 2023-05-18 |
Des(dihydroxypropyl)-7,8-dihydrobiopterin Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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